Cas no 1260796-16-4 (3-(2-fluoro-5-methylphenyl)pyrrolidine)

• Product Name: 3-(2-fluoro-5-methylphenyl)pyrrolidine
• CAS No: 1260796-16-4
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5977182
• PubChem ID: 83696058
• Update Time: 2025-10-05

3-(2-fluoro-5-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(2-fluoro-5-methylphenyl)-
• 3-(2-fluoro-5-methylphenyl)pyrrolidine
• EN300-1870438
• 1260796-16-4

• Inchi： 1S/C11H14FN/c1-8-2-3-11(12)10(6-8)9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： DOPYFRKEEFBRFD-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC(C)=CC=C2F)C1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 244.8±40.0 °C(Predicted)
• pka: 9.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-fluoro-5-methylphenyl)pyrrolidine

3-(2-Fluoro-5-methylphenyl)pyrrolidine (CAS No. 1260796-16-4): A Versatile Building Block in Medicinal Chemistry

3-(2-Fluoro-5-methylphenyl)pyrrolidine (CAS No. 1260796-16-4) is an important fluorinated pyrrolidine derivative that has gained significant attention in pharmaceutical research and drug discovery. This compound serves as a valuable chemical building block for the synthesis of various biologically active molecules, particularly in the development of central nervous system (CNS) targeting drugs and GPCR modulators.

The structural features of 3-(2-fluoro-5-methylphenyl)pyrrolidine make it particularly interesting for medicinal chemists. The pyrrolidine ring provides a rigid scaffold that can influence molecular conformation, while the 2-fluoro-5-methylphenyl substitution pattern offers opportunities for specific interactions with biological targets. The fluorine atom at the 2-position and the methyl group at the 5-position are strategically placed to modulate both the electronic properties and steric effects of the molecule.

Recent trends in drug discovery have shown increased interest in fluorinated pharmaceutical intermediates like 3-(2-fluoro-5-methylphenyl)pyrrolidine. The incorporation of fluorine atoms in drug candidates has become a common strategy to improve metabolic stability, enhance membrane permeability, and optimize pharmacokinetic properties. This aligns with current industry focus on developing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of 3-(2-fluoro-5-methylphenyl)pyrrolidine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes may include palladium-catalyzed coupling reactions, reductive amination, or ring-closing strategies to construct the pyrrolidine core. The exact synthetic pathway often depends on the desired scale of production and the availability of starting materials.

In pharmaceutical applications, 3-(2-fluoro-5-methylphenyl)pyrrolidine has shown promise as a key intermediate in the development of neurological disorder treatments. Researchers are particularly interested in its potential for creating dopamine receptor modulators and serotonin receptor ligands, which are relevant to conditions like Parkinson's disease, depression, and schizophrenia. The compound's ability to cross the blood-brain barrier makes it especially valuable for CNS drug development.

Beyond neurological applications, derivatives of 3-(2-fluoro-5-methylphenyl)pyrrolidine are being explored for their potential in anti-inflammatory drug discovery and metabolic disease therapeutics. The fluorinated aromatic system combined with the pyrrolidine scaffold offers unique opportunities for interacting with various enzyme targets and biological pathways.

The physicochemical properties of 3-(2-fluoro-5-methylphenyl)pyrrolidine contribute to its utility in drug design. The compound typically appears as a colorless to pale yellow liquid or low-melting solid at room temperature, with moderate solubility in common organic solvents. Its logP value and hydrogen bonding capacity make it suitable for optimization in lead compound development programs.

From a commercial perspective, 3-(2-fluoro-5-methylphenyl)pyrrolidine is available from several specialty chemical suppliers, typically in research quantities ranging from milligrams to kilograms. The growing demand for fluorinated heterocycles in pharmaceutical research has led to increased availability and improved synthetic protocols for this compound class.

Quality control of 3-(2-fluoro-5-methylphenyl)pyrrolidine is typically performed using analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for pharmaceutical applications, typically >95% or >98% purity for most research purposes.

Recent patent literature reveals that 3-(2-fluoro-5-methylphenyl)pyrrolidine and its derivatives are being incorporated into novel drug candidates by several pharmaceutical companies. This reflects the compound's importance in current drug discovery pipelines and its potential to contribute to future therapeutic breakthroughs.

For researchers working with 3-(2-fluoro-5-methylphenyl)pyrrolidine, proper handling and storage are essential. While not classified as hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment and proper ventilation. The compound should be stored under inert atmosphere at low temperatures to maintain stability.

The future outlook for 3-(2-fluoro-5-methylphenyl)pyrrolidine appears promising, with increasing applications expected in precision medicine and targeted therapy development. As the pharmaceutical industry continues to explore novel chemical space for drug discovery, fluorinated pyrrolidine derivatives like this compound will likely play an important role in addressing unmet medical needs.

From an environmental perspective, the development of greener synthetic routes to 3-(2-fluoro-5-methylphenyl)pyrrolidine is an area of active research. Scientists are exploring catalytic methods and atom-economical processes to reduce waste and improve the sustainability of producing this valuable building block.

In conclusion, 3-(2-fluoro-5-methylphenyl)pyrrolidine (CAS No. 1260796-16-4) represents an important tool in modern medicinal chemistry. Its unique structural features, combined with the growing importance of fluorinated compounds in drug development, ensure its continued relevance in pharmaceutical research. As our understanding of structure-activity relationships improves and new therapeutic targets emerge, this versatile building block will likely find even broader applications in the development of innovative medicines.